6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one

• IUPAC Name: 6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C10H10FNO/c11-8-4-2-5-9-7(8)3-1-6-10(13)12-9/h2,4-5H,1,3,6H2,(H,12,13)
• InChI Key: OISQPDAXCFWYTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2F)NC(=O)C1
• Molecular Formula: C10H10FNO
• DSSTOX Substance ID: DTXSID00597501
• Molecular Weight: 179.19 g/mol
• CAS RN: 145485-58-1

Description

The description of a chemical compound usually includes its molecular formula, structure, and the type of chemical compound it is. For example, it could be an organic compound, an inorganic compound, a polymer, etc.

Synthesis Analysis

This involves detailing the methods and steps used to synthesize the compound. It often involves various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, molar mass, and various thermodynamic and chemical properties.

Scientific Research Applications

• Synthesis of Imidazoles

  • Application : The synthesis of substituted imidazoles, which are key components to functional molecules used in a variety of everyday applications.
  • Method : The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles.
  • Results : The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

• Antibacterial Agents

  • Application : The synthesis of substituted 6, 7-Dihydro-1-oxo-1H, 5H, -benzo[i, j]-quinolizine-2-carboxylic acids for antibacterial activities.
  • Method : A series of substituted 6, 7-dihydro-1-oxo-1H, 5H-benzo[i, j]quinolizine-2-carboxylic acids was synthesized.
  • Results : Among them, 9-fluoro-6, 7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-1H, 5H-benzo[i, j]quinolizine-2-carboxylic acid (OPC-7241) exhibited potent antibacterial activity against gram-positive and -negative bacteria.

Safety And Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential areas for further research and applications of the compound.

Please note that the availability of this information can vary depending on how extensively the compound has been studied. For a specific compound like “6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one”, you may need to consult specialized databases or scientific literature. If you have access to a university library, they may be able to help you find more information. Alternatively, you could consider reaching out to researchers who specialize in this area.